![molecular formula C15H20BrNO2 B5619646 ethyl 1-(3-bromobenzyl)-4-piperidinecarboxylate](/img/structure/B5619646.png)
ethyl 1-(3-bromobenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Synthesis of ethyl 1-(3-bromobenzyl)-4-piperidinecarboxylate and related compounds often involves Knoevenagel condensation reactions and catalytic hydrogenation steps. For example, derivatives have been synthesized through reactions involving aldehydes and ethyl acetoacetate in the presence of catalytic amounts of piperidine and acids under reflux conditions, resulting in compounds characterized by NMR, mass spectra, and X-ray diffraction studies (Kariyappa et al., 2016) (Kumar et al., 2016).
Molecular Structure Analysis
The molecular structure of ethyl 1-(3-bromobenzyl)-4-piperidinecarboxylate derivatives has been elucidated using spectroscopic techniques and single crystal X-ray diffraction (SC-XRD), revealing Z conformation about C=C bonds and providing insights into geometry, nonlinear optical properties, and molecular orbitals (Haroon et al., 2019).
Chemical Reactions and Properties
The reactivity of these compounds is illustrated by their participation in various chemical reactions, including catalytic hydrogenation for debenzylation and coupling reactions with amines, indicating a broad range of chemical versatility and potential utility in synthesizing complex molecules (Ying-he, 2006).
Physical Properties Analysis
Detailed physical properties such as crystallography provide a basis for understanding the intermolecular interactions and stability of these compounds. For instance, spectroscopic methods and theoretical studies have been applied to analyze vibrational structure and molecular geometry, shedding light on their stability and reactive sites (Vitnik & Vitnik, 2015).
Chemical Properties Analysis
The chemical properties, including reactivity and interaction with other molecules, have been extensively studied through various analytical and spectroscopic techniques. These studies reveal the compounds' capabilities in forming stable structures with potential applications in materials science and pharmaceuticals (Cheng et al., 2011).
Mechanism of Action
Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s used as a pharmaceutical, its mechanism would depend on the specific biological target. If it’s used as a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants .
Future Directions
The future directions for this compound would depend on its applications. If it’s a pharmaceutical, future research could focus on improving its efficacy or reducing its side effects. If it’s a reagent in organic synthesis, future research could focus on finding new reactions or improving the yield or selectivity of existing reactions .
properties
IUPAC Name |
ethyl 1-[(3-bromophenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20BrNO2/c1-2-19-15(18)13-6-8-17(9-7-13)11-12-4-3-5-14(16)10-12/h3-5,10,13H,2,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBJIAWWXYZSWSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[(3-bromophenyl)methyl]piperidine-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.